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Compound of Interest

Compound Name: Sodium pyruvate-1-13C

Cat. No.: B1603899 Get Quote

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern metabolic research and drug development, isotopically labeled

compounds like Sodium Pyruvate-1-13C are indispensable tools for tracing metabolic

pathways and elucidating cellular processes. While its use is pivotal, ensuring the safety of

laboratory personnel and the integrity of experimental outcomes necessitates a thorough

understanding of its handling, storage, and disposal. This guide provides a detailed,

experience-driven framework for the safe and effective use of Sodium Pyruvate-1-13C,

moving beyond a simple checklist to explain the rationale behind each critical step.

Understanding the Compound: Key Safety
Parameters
Sodium Pyruvate-1-13C is a stable, non-radioactive isotopologue of sodium pyruvate. The key

distinction from its unlabeled counterpart is the enrichment of a Carbon-13 isotope at the C1

position, which allows it to be traced in metabolic studies. From a chemical safety perspective,

its hazard profile is identical to that of standard sodium pyruvate. It is classified as a

combustible solid that can cause serious eye irritation and may lead to an allergic skin reaction.

To ensure immediate recognition of its primary hazards, it is crucial to be familiar with its GHS

Hazard classifications:
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Hazard Classification GHS Code Description

Eye Irritation H319 Causes serious eye irritation.

Skin Sensitization H317
May cause an allergic skin

reaction.

This table summarizes the key hazard classifications for Sodium Pyruvate-1-13C, providing a

quick reference for laboratory personnel.

Personal Protective Equipment (PPE): Your First
Line of Defense
The selection and proper use of Personal Protective Equipment (PPE) are foundational to safe

laboratory practice. The causality behind each piece of equipment is rooted in preventing the

primary routes of exposure: dermal contact, eye contact, and inhalation of dust particles.

Core PPE Requirements:
Eye Protection: Safety glasses with side shields are the minimum requirement. However, for

procedures with a higher risk of splashing or dust generation, chemical goggles are

recommended. Contact lenses should be avoided, as they can absorb and concentrate

irritants.

Hand Protection: Nitrile rubber gloves are the recommended material for handling Sodium
Pyruvate-1-13C. Ensure gloves are inspected for any signs of degradation or perforation

before use. After handling, gloves should be removed using the proper technique to avoid

skin contact with the outer surface and disposed of in accordance with laboratory waste

procedures.

Body Protection: A standard laboratory coat is sufficient for most procedures. For tasks

involving larger quantities or a significant risk of dust generation, overalls or a more

protective suit may be warranted.

Respiratory Protection: Under normal handling conditions in a well-ventilated area,

respiratory protection is not typically required. However, if dust is generated and engineering
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controls (like a fume hood) are not available or sufficient, a NIOSH-approved N95 respirator

or equivalent should be used.
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Operational Plan: From Receipt to Use
A structured operational plan ensures that Sodium Pyruvate-1-13C is handled safely and

maintains its integrity throughout its lifecycle in the laboratory.
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Receiving and Storage:
Verification: Upon receipt, verify that the container is clearly labeled as Sodium Pyruvate-1-
13C and that the container integrity has not been compromised.

Storage Conditions: The compound should be stored in a tightly closed container in a dry,

well-ventilated area. The recommended storage temperature is between 2°C and 8°C. It is

crucial to protect the compound from light.

Segregation: Store away from strong oxidizing agents, as contact may lead to ignition.

Handling and Weighing:
Designated Area: Whenever possible, handle the solid compound in a designated area, such

as a chemical fume hood, to minimize the potential for dust inhalation and contamination of

the general laboratory space.

Avoid Dust Generation: Use techniques that minimize the creation of dust. For example,

gently scoop the powder rather than pouring it from a height. If necessary, the powder can be

wetted with a small amount of a suitable solvent to prevent dusting.

Hygiene: Do not eat, drink, or smoke in the handling area. Always wash hands thoroughly

with soap and water after handling the compound, even if gloves were worn.

Emergency Procedures: Preparedness is Key
In the event of an accidental release or exposure, a swift and informed response is critical to

minimizing harm.

Spill Response:
Minor Spills (Solid):

Remove all sources of ignition.

Wearing appropriate PPE, gently sweep or scoop up the spilled material. Avoid generating

dust.
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Place the collected material into a suitable, labeled container for waste disposal.

Clean the spill area with a damp cloth or paper towel and then wash with soap and water.

Major Spills:

Evacuate the area and restrict access.

Alert your institution's environmental health and safety (EHS) department.

If safe to do so, increase ventilation to the area.
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First Aid Measures:
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Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do so. Seek medical attention if irritation persists.

Skin Contact: Remove contaminated clothing. Immediately wash the affected skin with plenty

of soap and water. If skin irritation or a rash occurs, seek medical advice.

Inhalation: Move the person to fresh air. If they are not breathing, provide artificial

respiration. If irritation or discomfort persists, seek medical attention.

Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Seek medical attention.

Disposal Plan: Responsible Stewardship
Proper disposal is a critical final step in the safe handling of any chemical. As Sodium
Pyruvate-1-13C contains a stable isotope, no special precautions for radioactivity are required.

Disposal Protocol:
Waste Characterization: The waste should be handled as non-hazardous chemical waste,

unless it has been mixed with other hazardous materials.

Containerization: Place surplus or unwanted Sodium Pyruvate-1-13C in its original

container or a suitable, clearly labeled container.

Institutional Guidelines: Dispose of the waste in accordance with your institution's and local

regulations. This typically involves collection by a licensed chemical waste disposal

company. Do not dispose of it down the drain or in the regular trash.

By adhering to these detailed safety and logistical protocols, researchers can confidently and

safely utilize Sodium Pyruvate-1-13C in their work, ensuring both personal safety and the

integrity of their valuable research.
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[https://www.benchchem.com/product/b1603899#personal-protective-equipment-for-
handling-sodium-pyruvate-1-13c]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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